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Compound of Interest

Compound Name: (9E)-Tetradecen-1-ol

Cat. No.: B110266

For Researchers, Scientists, and Drug Development Professionals

(9E)-Tetradecen-1-ol, a notable long-chain unsaturated alcohol, serves as a critical
semiochemical, particularly as a sex pheromone in various insect species. An in-depth
understanding of its physical properties is paramount for its synthesis, purification, formulation,
and application in pest management strategies, as well as for potential applications in drug
development where lipid signaling pathways are targeted. This guide provides a
comprehensive overview of the key physical characteristics of (9E)-Tetradecen-1-ol, detailed
experimental protocols for their determination, and logical workflows for its characterization.

Quantitative Data Summary

The physical properties of (9E)-Tetradecen-1-ol are summarized in the table below. These
values are essential for predicting its behavior in various solvents and under different

environmental conditions.
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Property Value Units Notes
Molecular Formula C14H280
Molecular Weight 212.37 g/mol [1]
Colorless to pale )
Appearance o Estimated value.[2]
yellow clear liquid
Boiling Point 307.14 (estimated) °C At 760 mmHg.[2][3]
Melting Point Not available °C
Density Not available g/cm3
Refractive Index 1.457 (for (Z)-isomer) n20/D At 20°C.[4]
Soluble in alcohol. _
B Insoluble in water.[2]
Solubility Water: 2.282 mg/L )
(estimated)
6.83E-05 (for (2)-
Vapor Pressure ) mmHg At 25°C.[4]
isomer)
Flash Point 108.60 (estimated) °C [2][3]

logP (Octanol/Water

Partition Coefficient)

5.524 (estimated)

[2](3]

Note: Some physical properties for the (9E)-isomer are not readily available in the searched

literature. In such cases, data for the (92)-isomer or estimated values are provided as a

reference.

Experimental Protocols

Accurate determination of the physical properties of (9E)-Tetradecen-1-ol relies on

standardized experimental methodologies. Below are detailed protocols for key analytical

techniques used in the characterization of long-chain alcohols.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification
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Gas chromatography is a fundamental technique for separating and analyzing volatile
compounds. When coupled with mass spectrometry, it provides definitive identification of the
analyte.

Objective: To determine the purity of a (9E)-Tetradecen-1-ol sample and confirm its molecular
weight.

Methodology:

 Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a
mass spectrometer (MS).

e Column: A capillary column, such as a DB-Wax or BPX5 (30 m x 0.52 mm i.d., 0.25 pm film
thickness), is suitable for separating long-chain alcohols.[5]

o Carrier Gas: Helium is typically used as the carrier gas.[5][6]

« Injection: A small sample volume (e.g., 1 plL) is injected into the heated injection port.[7] To
prevent premature vaporization, the sample can be drawn into the syringe followed by a
small air pocket.[6]

o Temperature Program: The oven temperature is programmed to ramp up, for instance,
starting at a lower temperature and increasing to facilitate the separation of components with
different boiling points.[7]

» Detection:
o FID: Provides quantitative data based on the area of the peaks in the chromatogram.[6]

o MS: Fragments the eluted molecules, producing a unique mass spectrum that can be
compared to spectral libraries for positive identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

NMR spectroscopy is an indispensable tool for determining the precise molecular structure of a
compound, including the position and stereochemistry of the double bond in (9E)-Tetradecen-
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1-ol.

Objective: To confirm the chemical structure and isomeric purity of (9E)-Tetradecen-1-ol.
Methodology:

e Instrumentation: A high-resolution NMR spectrometer.

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCIs).
Experiments:

o 'H NMR: Provides information about the number and types of hydrogen atoms in the
molecule. The chemical shifts and coupling constants of the olefinic protons are diagnostic
for the E or Z configuration of the double bond.

o 13C NMR: Shows the number and types of carbon atoms.

o 2D NMR (e.g., COSY, HSQC): Used to establish connectivity between protons and
carbons, aiding in the complete assignment of the structure.

Data Analysis: The resulting spectra are analyzed to ensure the signals correspond to the
expected structure of (9E)-Tetradecen-1-ol. Comparison with reference spectra from
databases is crucial for confirmation.[8]

Determination of Physical Constants

» Boiling Point: Determined by distillation at a specific pressure. For high-boiling compounds
like (9E)-Tetradecen-1-ol, vacuum distillation is often employed to prevent decomposition.

» Refractive Index: Measured using a refractometer at a specified temperature (typically 20°C).
This property is useful for assessing the purity of a liquid sample.

e Density: Can be determined using a pycnometer or a density meter.

o Solubility: Assessed by attempting to dissolve a known amount of the substance in various
solvents and observing the formation of a homogeneous solution.
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Visualizations
Workflow for Physicochemical Characterization

The following diagram illustrates a typical workflow for the comprehensive physicochemical
characterization of a semiochemical like (9E)-Tetradecen-1-ol.
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Caption: Workflow for the physicochemical characterization of (9E)-Tetradecen-1-ol.
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Role as a Pheromone: A Simplified Logical Diagram

(9E)-Tetradecen-1-ol functions as a chemical signal in insect communication. The following
diagram illustrates its role in eliciting a behavioral response.
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Caption: Simplified pathway of pheromone action from signal to response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b110266#physical-properties-of-Oe-tetradecen-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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